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Compound of Interest

Compound Name: Hexamethylenediamine phosphate

Cat. No.: B099193

Hexamethylenediamine Phosphate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hexamethylenediamine
Phosphate, a chemical compound with growing interest in materials science and chemical
synthesis. This document details its chemical identity, properties, synthesis, applications, and
safety protocols, presented in a format tailored for researchers and professionals in scientific
fields.

Chemical Identity and Properties

Hexamethylenediamine phosphate is an organic salt formed from the acid-base reaction
between the organic base hexamethylenediamine and phosphoric acid.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 17558-97-3[2]

Molecular Formula CeH19N204P[2]

IUPAC Name hexane-1,6-diamine;phosphoric acid[2]
InChl Key COVSKPKHYJXXHY-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties

Property Value
Molecular Weight 214.20 g/mol [2]
White crystalline solid (inferred from parent
Appearance
compounds)
Solubility Expected to be soluble in water[1]

Note: Experimental data on the specific physicochemical properties of
Hexamethylenediamine phosphate, such as melting point and exact solubility, are not widely
published. The properties of its parent compound, hexamethylenediamine, include a melting
point of 42-45°C and high water solubility (490 g/L at 20°C).[3] The salt form is expected to
have a higher melting point and enhanced water solubility.

Synthesis

The synthesis of hexamethylenediamine phosphate is a direct acid-base neutralization
reaction.[1] Hexamethylenediamine, a difunctional organic base, reacts with the triprotic
phosphoric acid to form the salt.[1]

Experimental Protocol: General Synthesis

While specific, scaled-up industrial synthesis protocols are not readily available in public
literature, a laboratory-scale synthesis can be performed based on fundamental chemical
principles.
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Materials:

o Hexamethylenediamine (CeH16N2)

e Phosphoric acid (HsPOa)

» Suitable solvent (e.g., deionized water or ethanol)
o Crystallization dish

e Magnetic stirrer and stir bar

e pH meter or pH indicator strips

Procedure:

» Dissolve a known molar quantity of hexamethylenediamine in the chosen solvent in a beaker
with a magnetic stir bar.

e Slowly add a stoichiometric equivalent of phosphoric acid to the hexamethylenediamine
solution while stirring continuously. The reaction is exothermic, so the addition should be
controlled to manage the temperature.

e Monitor the pH of the solution. The target pH should be near neutral, indicating the
completion of the neutralization reaction.

e Once the reaction is complete, the resulting solution of hexamethylenediamine phosphate
can be concentrated by evaporating the solvent.

» Allow the concentrated solution to cool slowly to facilitate crystallization.

e The resulting crystals can be collected by filtration, washed with a small amount of cold
solvent to remove any unreacted starting materials, and then dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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